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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling procedures
for Spiramycin 1-d3. The information is compiled and presented to meet the needs of laboratory
personnel, ensuring safe and effective use of this compound in a research environment.

Introduction

Spiramycin I-d3 is the deuterated form of Spiramycin |, a macrolide antibiotic produced by
Streptomyces ambofaciens.[1] Like its parent compound, it is primarily used as an internal
standard in quantitative analytical methods, such as liquid chromatography-tandem mass
spectrometry (LC-MS/MS), to ensure accuracy and precision in the detection of Spiramycin in
various biological matrices.[2][3] This guide focuses on the critical safety aspects and handling
protocols necessary for professionals working with Spiramycin 1-d3.

Hazard Identification and Classification

Based on the data for the parent compound, Spiramycin, the following hazards may be
associated with Spiramycin I-d3. It is crucial to handle the deuterated form with the same
precautions.
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GHS Classification:

¢ Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

o Skin Irritation (Category 2), H315: Causes skin irritation.[5]

o Eye Irritation (Category 2A), H319: Causes serious eye irritation.[5]

o Respiratory Sensitization (Category 1), H334: May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[5]

» Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[5]

o Specific Target Organ Toxicity (Single Exposure) (Category 3), H335: May cause respiratory
irritation.[5]

¢ Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting
effects.[5]

Signal Word: Danger
Hazard Pictograms:
e Health Hazard

e Irritant

e Environment

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Spiramycin 1-d3
and its parent compound.
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Property Spiramycin I-d3 Spiramycin (General)
CAS Number 1355452-20-8[6][7] 8025-81-8[5][8]

Molecular Formula C43H71D3N2014[6][7] C43H74N2014[1]

Molecular Weight 846.07 g/mol [6][7] 843.1 g/mol [1]

Appearance White to Off-White Solid[9] Crystalline powder[1]
Melting Point Not determined 134-137 °C (Spiramycin I)[1]
Storage 2-8°C Refrigerator[9] Keep refrigerated[8]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling and the use of appropriate personal protective equipment are essential to
minimize exposure and ensure a safe laboratory environment.[10]

Engineering Controls

e Use only in a well-ventilated area, preferably in a chemical fume hood, especially when
handling the powder form.[4][10]

o Ensure eyewash stations and safety showers are readily accessible.[11]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for various laboratory activities involving
Spiramycin 1-d3.[10]
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Laboratory Activity Required Personal Protective Equipment

Safety glasses with side shields (or goggles),
General Handling & Preparation lab coat, and chemical-resistant gloves
(complying with EN374 standard).[10]

Use of a chemical fume hood or ventilated
o _ _ enclosure is recommended. Respiratory
Weighing/Aliquoting (powder form) ) o T
protection may be required if ventilation is

inadequate.[10]

Full complement of PPE, including safety

Spill CI goggles, lab coat, and chemical-resistant
ill Cleanu

P P gloves. For larger spills, respiratory protection

may be necessary.[10]

Hygiene Measures

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Contaminated work clothing should not be allowed out of the workplace.[12]

Experimental Protocols
General Workflow for Handling and Use

The following diagram illustrates a general workflow for the safe handling and use of
Spiramycin I-d3 in a laboratory setting.
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General Handling Workflow for Spiramycin 1-d3

Preparation

Review SDS and Protocols

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Well-Ventilated Workspace
(Fume Hood)

Hangling

Weigh Spiramycin I-d3

:

Dissolve in Appropriate Solvent

:

Perform Experiment

Cleanup aid Disposal

Decontaminate Work Area

:

Dispose of Waste in
Designated Hazardous Waste Container

\ 4

Remove and Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Spiramycin I-d3.
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Spill Response Protocol

In the event of a spill, follow these steps to ensure proper cleanup and minimize exposure.[10]

Spill Response Protocol for Spiramycin 1-d3

Evacuate and Ventilate the Area

:

Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

'

Contain the Spill
(Use absorbent pads)

'

Carefully Collect Spilled Material

'

Decontaminate the Area

'

Dispose of Contaminated Materials
as Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step guide for responding to a Spiramycin I-d3 spill.

Toxicological Information
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The toxicological data for Spiramycin is used as a reference for Spiramycin I-d3.

Toxicity Type Data (for Spiramycin)

Acute Oral Toxicity LD50 (Mouse): 2,900 mg/kg[12]
Acute Dermal Toxicity Harmful in contact with skin.[4]

Acute Inhalation Toxicity Harmful if inhaled.[4]

Carcinogenicity Not listed as a carcinogen by IARC.[5]

Mechanism of Action

Spiramycin, the parent compound of Spiramycin I-d3, is a macrolide antibiotic that inhibits
protein synthesis in bacteria.[1] It binds to the 50S subunit of the bacterial ribosome, which
blocks the translocation step of protein synthesis. This action is primarily bacteriostatic.[1]
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Mechanism of Action of Spiramycin

Bacterial Cell

Spiramycin enters the bacterial cell

'

Binds to the 50S ribosomal subunit

'

Inhibits protein synthesis translocation

'

Bacteriostatic effect (Inhibition of bacterial growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N7141/Spiramycin-I-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/20267m.pdf
https://www.scbt.com/p/spiramycin-i-d3
https://www.lgcstandards.com/BG/en/Spiramycin-I-d3/p/TRC-S682302
https://www.fishersci.com/store/msds?partNumber=AAJ6619403&productDescription=SPIRAMYCIN%2C+90%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.pharmaffiliates.com/en/spiramycin-i-d3-pasti079740.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Neo_Spiramycin_I_d3.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Spiramycin%20Formulation_AH_ZA_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Spiramycin%20Formulation_AH_IN_6N.pdf
https://www.benchchem.com/product/b15556576/docs#spiramycin-i-d3-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556576/docs#spiramycin-i-d3-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556576/docs#spiramycin-i-d3-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556576/docs#spiramycin-i-d3-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556576?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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